Cas no 1256791-95-3 (Methyl 6-fluoro-5-methoxynicotinate)

• Product Name: Methyl 6-fluoro-5-methoxynicotinate
• CAS No: 1256791-95-3
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4906301
• Update Time: 2025-10-29

Methyl 6-fluoro-5-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-5-methoxynicotinate

• Inchi： 1S/C8H8FNO3/c1-12-6-3-5(8(11)13-2)4-10-7(6)9/h3-4H,1-2H3
• InChI Key： CHLDVJKJHLSIDT-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)OC)C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-fluoro-5-methoxynicotinate

Methyl 6-Fluoro-5-Methoxynicotinate (CAS No. 1256791-95-3): An Overview of Its Properties and Applications

Methyl 6-fluoro-5-methoxynicotinate (CAS No. 1256791-95-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and methoxy substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 6-fluoro-5-methoxynicotinate consists of a nicotinic acid core with a fluorine atom at the 6-position and a methoxy group at the 5-position. These functional groups contribute to the compound's unique properties, including its solubility, stability, and biological activity. The presence of the fluorine atom can enhance the lipophilicity and metabolic stability of the molecule, while the methoxy group can influence its electronic properties and binding affinity to target receptors.

Recent studies have highlighted the potential of Methyl 6-fluoro-5-methoxynicotinate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, Methyl 6-fluoro-5-methoxynicotinate has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its interaction with viral enzymes or host cell receptors, thereby preventing viral entry or replication.

The pharmacokinetic profile of Methyl 6-fluoro-5-methoxynicotinate has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing effective oral formulations. Additionally, its low toxicity and high safety margin make it suitable for long-term use in chronic conditions.

In preclinical studies, Methyl 6-fluoro-5-methoxynicotinate has demonstrated promising results in animal models of various diseases. For example, in a mouse model of rheumatoid arthritis, treatment with this compound significantly reduced joint inflammation and improved clinical scores. Similarly, in a mouse model of influenza infection, administration of Methyl 6-fluoro-5-methoxynicotinate led to a reduction in viral load and improved survival rates.

The synthesis of Methyl 6-fluoro-5-methoxynicotinate involves several well-established chemical reactions. One common synthetic route involves the reaction of 6-fluoro-5-methoxynicotinic acid with methanol in the presence of an acid catalyst. This process yields high purity product with good yield, making it suitable for large-scale production.

In conclusion, Methyl 6-fluoro-5-methoxynicotinate (CAS No. 1256791-95-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities, including anti-inflammatory and antiviral properties. Ongoing research continues to explore its therapeutic applications and optimize its pharmacological profile for clinical use.